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Compound of Interest

Compound Name: H-Pro-Hyp-OH

Cat. No.: B095322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Prolyl-hydroxyproline (H-Pro-Hyp-OH), a dipeptide derived from the breakdown of collagen,

has emerged as a significant bioactive molecule with diverse physiological roles. This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biological activities of H-Pro-Hyp-OH. It details its involvement in crucial

signaling pathways related to tissue regeneration and cellular function, particularly in

osteoblasts and fibroblasts. Furthermore, this document furnishes detailed experimental

protocols for the synthesis, purification, and analysis of H-Pro-Hyp-OH, serving as a valuable

resource for researchers in the fields of biochemistry, drug development, and regenerative

medicine.

Chemical Structure and Physicochemical Properties
H-Pro-Hyp-OH is a dipeptide composed of the amino acids proline and hydroxyproline linked

by a peptide bond. Its systematic IUPAC name is (2S,4R)-4-hydroxy-1-[(2S)-pyrrolidine-2-

carbonyl]pyrrolidine-2-carboxylic acid.

Chemical Structure:

Caption: Chemical structure of H-Pro-Hyp-OH.
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Physicochemical Properties of H-Pro-Hyp-OH

Property Value Source

Molecular Formula C₁₀H₁₆N₂O₄ [1]

Molecular Weight 228.24 g/mol [1]

CAS Number 18684-24-7 [1]

Appearance White to off-white powder [2]

Boiling Point 513.456 °C at 760 mmHg [2]

Density 1.417 g/cm³ [2]

Solubility
Slightly soluble in DMSO and

Methanol.
[3]

Note: Experimental data for melting point and pKa of the dipeptide are not readily available.

The melting point of the constituent amino acid, L-hydroxyproline, is 273-275 °C.

Biological Activities and Signaling Pathways
H-Pro-Hyp-OH exhibits a range of biological activities, primarily centered around tissue repair

and regeneration. It has been shown to influence the behavior of key cell types, including

fibroblasts and osteoblasts, through specific signaling pathways.

Role in Fibroblast Proliferation and Wound Healing
H-Pro-Hyp-OH acts as a signaling molecule that promotes the proliferation and migration of

fibroblasts, cells crucial for wound healing and the synthesis of extracellular matrix components

like collagen.

Experimental Workflow for Studying Fibroblast Migration:
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Caption: Workflow for assessing H-Pro-Hyp-OH's effect on fibroblast migration and growth.

The pro-migratory and pro-proliferative effects of H-Pro-Hyp-OH on fibroblasts are mediated, in

part, through the activation of the Extracellular signal-regulated kinase (ERK) pathway and

signaling via β1-integrins.

Signaling Pathway in Fibroblasts:
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Caption: H-Pro-Hyp-OH signaling in fibroblasts.

Role in Osteoblast Differentiation and Bone Formation
H-Pro-Hyp-OH plays a crucial role in bone metabolism by promoting the differentiation of

osteoblasts, the cells responsible for bone formation. This effect is primarily mediated through

the regulation of the master osteogenic transcription factor, Runx2.

H-Pro-Hyp-OH influences the intricate interplay between the transcription factors Foxg1

(Forkhead box G1) and Foxo1 (Forkhead box O1) to ultimately upregulate Runx2 expression.

Signaling Pathway in Osteoblasts:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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